2-[2-nitro-4-(trifluoromethyl)phenoxy]benzoic acid

• IUPAC Name: 2-[2-nitro-4-(trifluoromethyl)phenoxy]benzoic acid
• InChI: InChI=1S/C14H8F3NO5/c15-14(16,17)8-5-6-12(10(7-8)18(21)22)23-11-4-2-1-3-9(11)13(19)20/h1-7H,(H,19,20)
• InChI Key: QYMYSTUGDQHGKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)OC2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C14H8F3NO5
• Molecular Weight: 327.21 g/mol

Description

2-[2-nitro-4-(trifluoromethyl)phenoxy]benzoic acid is a synthetic compound that belongs to the family of herbicides known as aryloxyphenoxypropionates. It is commonly referred to as fenoxaprop-p-ethyl and is widely used in agriculture to control the growth of grassy weeds in crops such as rice, wheat, and barley. This compound has gained popularity due to its high efficacy and selective action on weeds, making it a preferred choice for farmers worldwide. In

Mechanism of Action

The mechanism of action of 2-[2-nitro-4-(trifluoromethyl)phenoxy]benzoic acid involves the inhibition of acetyl-CoA carboxylase, an enzyme that is involved in the biosynthesis of fatty acids. This inhibition leads to a decrease in the production of fatty acids, which are essential for the growth and development of plants. As a result, the growth of grassy weeds is inhibited while leaving the crop unaffected.
Biochemical and Physiological Effects
Studies have shown that 2-[2-nitro-4-(trifluoromethyl)phenoxy]benzoic acid can have both positive and negative effects on biochemical and physiological processes. On the positive side, this compound has been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various diseases. On the negative side, it has been shown to have toxic effects on certain organisms, including fish and aquatic invertebrates.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[2-nitro-4-(trifluoromethyl)phenoxy]benzoic acid in lab experiments is its high efficacy and selective action on grassy weeds. This makes it a preferred choice for researchers studying plant growth and development. However, one limitation of using this compound is its potential toxicity to certain organisms, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-[2-nitro-4-(trifluoromethyl)phenoxy]benzoic acid. One area of interest is its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro. Another area of interest is its potential use as a tool in biochemical and physiological studies, as it has been shown to modulate the activity of certain enzymes. Additionally, further research is needed to understand the potential environmental impacts of this compound and to develop safer alternatives for use in agriculture.

Synthesis Methods

2-[2-nitro-4-(trifluoromethyl)phenoxy]benzoic acid is synthesized by reacting 2-nitro-4-trifluoromethylphenol with 2-chlorobenzoic acid in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction takes place under reflux conditions and yields the desired product as a white solid.

Scientific Research Applications

2-[2-nitro-4-(trifluoromethyl)phenoxy]benzoic acid has been extensively studied for its herbicidal activity and selective action on grassy weeds. It has also been investigated for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, this compound has been used as a tool in various biochemical and physiological studies due to its ability to modulate the activity of certain enzymes.